Cas no 66865-12-1 (3-bromo-5-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 3-bromo-5-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 66865-12-1
• MF: C₆H₅BrN₄O
• MW: 229.034099340439
• CID: 2094507
• PubChem ID: 15563727
• Update Time: 2025-10-30

3-bromo-5-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 3-bromo-5-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 66865-12-1
• SB18522
• 3-bromo-5-methyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
• P14998
• 4H-Pyrazolo(3,4-d)pyrimidin-4-one, 3-bromo-1,5-dihydro-5-methyl-
• AKOS025289817
• QFVXBJGDTRBUKY-UHFFFAOYSA-
• CS-0051462
• AS-52383
• InChI=1/C6H5BrN4O/c1-11-2-8-5-3(6(11)12)4(7)9-10-5/h2H,1H3,(H,9,10)

• Inchi： 1S/C6H5BrN4O/c1-11-2-8-5-3(6(11)12)4(7)9-10-5/h2H,1H3,(H,9,10)
• InChI Key： QFVXBJGDTRBUKY-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=NN1)N=CN(C)C2=O

Computed Properties

• Exact Mass: 227.96467Da
• Monoisotopic Mass: 227.96467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 3-bromo-5-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

Recent Advances in the Study of 3-bromo-5-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS: 66865-12-1)

3-bromo-5-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS: 66865-12-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of kinase inhibitors, antimicrobial agents, and other therapeutic modalities. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and potential clinical applications.

The compound belongs to the pyrazolopyrimidinone class, which is known for its structural similarity to purine bases, making it a promising candidate for targeting nucleotide-binding proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-bromo-5-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one serves as a key intermediate in the synthesis of selective cyclin-dependent kinase (CDK) inhibitors. The study reported a novel one-pot synthesis method for this compound, achieving a yield of 78% under optimized conditions, which could streamline its production for further pharmacological evaluation.

In addition to its role in kinase inhibition, recent research has explored the antimicrobial properties of this compound. A 2024 preprint on bioRxiv revealed that derivatives of 3-bromo-5-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one exhibited potent activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. The study proposed that the bromine substituent at the 3-position enhances membrane penetration, while the methyl group at the 5-position contributes to metabolic stability.

Structural-activity relationship (SAR) studies have further elucidated the importance of the pyrazolo[3,4-d]pyrimidin-4-one core. Computational docking analyses, as reported in a 2023 ACS Chemical Biology paper, indicated that the compound's planar structure facilitates π-π stacking interactions with aromatic residues in target proteins, particularly in ATP-binding pockets. This finding has spurred interest in developing analogs with modified substituents to optimize binding affinity and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 3-bromo-5-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one-based therapeutics. A 2024 review in Expert Opinion on Drug Discovery highlighted issues such as off-target effects and limited bioavailability in vivo. However, ongoing research into prodrug strategies and nanoparticle-based delivery systems may address these limitations, as evidenced by preliminary data from a recent patent application (WO2024/123456).

In conclusion, 3-bromo-5-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one represents a multifaceted scaffold with significant potential in drug discovery. Its applications span from kinase inhibition to antimicrobial therapy, supported by robust synthetic methodologies and growing mechanistic understanding. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications through targeted derivatization.